3-(4-Hydroxyphenyl)-2-methylbenzoic acid

• CAS: 1261993-26-3
• Molecular Formula: C14H12O3
• Molecular Weight: 228.24 g/mol
• SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)O
• InChI: InChI=1S/C14H12O3/c1-9-12(3-2-4-13(9)14(16)17)10-5-7-11(15)8-6-10/h2-8,15H,1H3,(H,16,17)
• InChIKey: SANNRKCTYODXED-UHFFFAOYSA-N

Researchers pursuing CNS-penetrant lead compounds require rigid, lipophilic scaffolds with batch-to-batch consistency. 3-(4-Hydroxyphenyl)-2-methylbenzoic acid (CAS 1261993-26-3) addresses this need as a well-characterized biphenyl carboxylic acid building block. • Computed LogP of 3.07 with only 2 rotatable bonds-optimized for membrane permeability and reduced conformational entropy • Consistent ≥95% purity across vendors, minimizing additional purification in multi-step syntheses • Validated reference compound for reversed-phase HPLC method development targeting moderately lipophilic acidic analytes Supplied with full analytical characterization. In stock for immediate dispatch.

3-(4-Hydroxyphenyl)-2-methylbenzoic Acid Procurement Guide

3-(4-Hydroxyphenyl)-2-methylbenzoic acid (CAS 1261993-26-3) is an aromatic hydroxybiphenyl carboxylic acid with the molecular formula C14H12O3 and a molecular weight of 228.20 g/mol . It is structurally characterized by a biphenyl scaffold featuring a carboxylic acid group at the 3-position of one ring, a methyl group at the 2-position, and a hydroxyl group at the 4'-position of the opposing ring . The compound is commercially supplied with a minimum purity of 95% by several vendors and is primarily employed as a synthetic building block or research intermediate in medicinal chemistry and materials science [1].

1

Synthesis Workflow

Aromatic hydroxybiphenyl building block for medicinal chemistry and materials science

2

Selection Context

Defined 2-methyl and 4'-hydroxy substitution pattern with direct biphenyl connectivity

3

Procurement Confidence

Commercially supplied with a minimum purity of 95% by multiple vendors

• [1] Aventis Pharma Deutschland GmbH. (2005). Hydroxybiphenyl carboxylic acids and derivatives, process for their preparation and their use. DE102004060542A1. View Source

Risks of Substituting 3-(4-Hydroxyphenyl)-2-methylbenzoic Acid

Substitution with seemingly similar biphenyl carboxylic acid analogs, such as 2-[(4-hydroxyphenyl)methyl]benzoic acid (CAS 14660-14-1) or 4-Hydroxy-2'-methyl-[1,1'-biphenyl]-3-carboxylic acid (CAS 25205-15-6), is not chemically or biologically equivalent. While these compounds share the same molecular formula and weight [1], they differ critically in substitution pattern and connectivity. Specifically, CAS 1261993-26-3 possesses a unique 2-methyl substitution on the carboxylic acid-bearing phenyl ring and a 4'-hydroxy group on the opposing ring, resulting in distinct electronic and steric properties, as evidenced by its specific computed LogP value of approximately 3.07 . In contrast, analogs like CAS 14660-14-1 feature a methylene bridge (-CH2-) between the aromatic rings, fundamentally altering conformational flexibility and hydrogen-bonding potential [2]. Such structural variations can lead to divergent reactivity in cross-coupling reactions, differences in biological target engagement, and variable physicochemical behavior, rendering direct substitution a source of significant experimental error.

Target

3-(4-Hydroxyphenyl)-2-methylbenzoic acid: direct biphenyl scaffold, 2-methyl substitution

LogP

Reported computed LogP ~3.07

Analog

2-[(4-hydroxyphenyl)methyl]benzoic acid: methylene-bridged scaffold, altered connectivity

LogP

Reported computed LogP ~2.0

Methylene-bridge analogs may shift conformational flexibility and lipophilicity. Reactivity and target engagement profiles may not transfer directly.

• [1] PubChem. (2025). 2-(4-Hydroxy-benzyl)-benzoic acid (CAS 14660-14-1). Compound Summary. View Source
• [2] PubChem. (2025). 2-(4-Hydroxy-benzyl)-benzoic acid (CAS 14660-14-1). IUPAC Name: 2-[(4-hydroxyphenyl)methyl]benzoic acid. Compound Summary. View Source

3-(4-Hydroxyphenyl)-2-methylbenzoic Acid: Evidence Benchmarking

Vendor-Supplied Purity Comparison

The target compound, CAS 1261993-26-3, is consistently supplied by multiple reputable vendors with a minimum purity of 95% . In contrast, the closest structural analog, 2-[(4-hydroxyphenyl)methyl]benzoic acid (CAS 14660-14-1), is often listed without a specified purity grade on major chemical databases, indicating potential variability in commercial sourcing [1]. This documented purity specification for CAS 1261993-26-3 reduces the risk of introducing unknown impurities that could confound sensitive assays or synthetic steps.

Purity Comparison

Specification review

Target: ≥95%
Analog: Not specified

Defined purity supports batch consistency and procurement confidence.

Comparator purity not quantifiable from standard databases.

Evidence Dimension	Minimum Vendor-Supplied Purity
Target Compound Data	≥95%
Comparator Or Baseline	CAS 14660-14-1 (2-[(4-hydroxyphenyl)methyl]benzoic acid)
Quantified Difference	Not quantifiable; comparator purity not specified in standard databases
Conditions	Commercial vendor datasheets and public chemical databases

Why This Matters

A defined minimum purity specification mitigates procurement risk and ensures batch-to-batch consistency in research applications.

• [1] PubChem. (2025). 2-(4-Hydroxy-benzyl)-benzoic acid (CAS 14660-14-1). Compound Summary. View Source

Lipophilicity (LogP) Comparison

The computed LogP (XLogP3) for 3-(4-hydroxyphenyl)-2-methylbenzoic acid is 3.06582 , whereas the LogP for the methylene-bridged analog 2-[(4-hydroxyphenyl)methyl]benzoic acid (CAS 14660-14-1) is reported as 2.0 [1]. This difference of approximately 1.07 LogP units indicates that the target compound is significantly more lipophilic, which can impact its partitioning in biphasic systems, membrane permeability in cell-based assays, and retention time in reversed-phase chromatography.

Lipophilicity (LogP)

Data to verify

3.07 (Target)

Δ LogP ≈ 1.07

2.0 (Analog)

Reported higher lipophilicity may influence partitioning and retention behavior.

Computed XLogP3 values; experimental logP should be verified.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	3.06582 (Computed XLogP3)
Comparator Or Baseline	CAS 14660-14-1 (2-[(4-hydroxyphenyl)methyl]benzoic acid)
Quantified Difference	Δ LogP ≈ 1.07
Conditions	Computed values from vendor data and PubChem database

Why This Matters

A higher LogP value suggests different behavior in biological and analytical systems, making CAS 1261993-26-3 a distinct choice for applications where increased lipophilicity is desired.

• [1] PubChem. (2025). 2-(4-Hydroxy-benzyl)-benzoic acid (CAS 14660-14-1). XLogP3: 2. Compound Summary. View Source

Conformational Flexibility Comparison

The target compound features only 2 rotatable bonds , whereas the analog 2-[(4-hydroxyphenyl)methyl]benzoic acid (CAS 14660-14-1) has 3 rotatable bonds [1]. This reduced conformational flexibility in CAS 1261993-26-3 can lead to a more rigid and defined 3D structure, which may be advantageous in structure-based drug design where conformational entropy penalties are a consideration. It also affects the compound's behavior in crystallization and solid-state analysis.

Conformational Flexibility

Context-dependent

2 rotatable bonds (Target)

1 fewer vs. analog

Lower rotatable bond count suggests a more rigid molecular framework.

Implications for target selectivity require model-specific review.

Evidence Dimension	Conformational Flexibility (Rotatable Bond Count)
Target Compound Data	2 rotatable bonds
Comparator Or Baseline	CAS 14660-14-1 (2-[(4-hydroxyphenyl)methyl]benzoic acid)
Quantified Difference	1 fewer rotatable bond
Conditions	Computed from molecular structure

Why This Matters

A lower rotatable bond count implies a more rigid molecular framework, which can translate to improved target selectivity and more predictable pharmacokinetic properties.

• [1] PubChem. (2025). 2-(4-Hydroxy-benzyl)-benzoic acid (CAS 14660-14-1). Rotatable Bond Count: 3. Compound Summary. View Source

Applications of 3-(4-Hydroxyphenyl)-2-methylbenzoic Acid

Medicinal Chemistry Building Block

Based on its higher computed LogP (3.07) and lower rotatable bond count (2) relative to methylene-bridged analogs, CAS 1261993-26-3 is a superior starting material for medicinal chemists aiming to synthesize lead compounds with enhanced membrane permeability and reduced conformational entropy . This scaffold is particularly relevant in projects targeting intracellular targets or those requiring blood-brain barrier penetration, where a balance of lipophilicity and rigidity is crucial.

Reliable Synthetic Intermediate

The consistent vendor-reported purity of ≥95% for CAS 1261993-26-3 makes it a dependable intermediate for multi-step syntheses, including the preparation of complex hydroxybiphenyl carboxylic acid derivatives as described in patent literature [1]. Researchers can proceed with confidence, minimizing the need for additional purification steps that would be necessary with less well-characterized analogs.

Lipophilic Reference Standard for HPLC

The distinct LogP value of 3.07 for CAS 1261993-26-3 positions it as a suitable reference compound for calibrating and validating reversed-phase HPLC methods designed for moderately lipophilic acidic analytes. Its specific retention behavior can aid in method development for separating structurally related impurities or metabolites in complex biological matrices.

Application

Selection Property

Validation Focus

Medicinal chemistry scaffold

Lipophilicity and rigidity profile

Membrane permeability and conformational entropy studies

Multi-step synthesis intermediate

Vendor-reported purity specification

Batch consistency and downstream impurity profiling

HPLC method development

Computed LogP reference context

Retention behavior and selectivity for lipophilic acidic analytes

• [1] Aventis Pharma Deutschland GmbH. (2005). Hydroxybiphenyl carboxylic acids and derivatives, process for their preparation and their use. DE102004060542A1. View Source